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Compound of Interest

Compound Name: 2-Ethylpyrazine

Cat. No.: B116886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylpyrazine is a heterocyclic aromatic organic compound that plays a significant role in the

flavor and fragrance industry and serves as a versatile building block in the synthesis of

pharmaceuticals. A thorough understanding of its thermophysical properties is paramount for

process design, optimization, and safety in its various applications, including reaction kinetics,

heat transfer calculations, and formulation development. This technical guide provides a

comprehensive overview of the key thermophysical properties of 2-ethylpyrazine, complete

with experimental data, detailed methodologies, and visual representations of underlying

principles.

Core Thermophysical Properties
The following sections detail the essential thermophysical properties of 2-ethylpyrazine. The

quantitative data is summarized in easy-to-reference tables, and the experimental protocols for

their determination are described.

Physicochemical Data
A compilation of fundamental physicochemical data for 2-Ethylpyrazine is presented in Table

1. These properties are foundational for a wide range of chemical and physical calculations.
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Property Value Source(s)

Molecular Formula C₆H₈N₂ [1][2]

Molecular Weight 108.14 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1][3]

Odor Nutty, roasted, earthy [3]

Density
The density of a substance is its mass per unit volume. For liquids, it is a crucial parameter in

fluid dynamics and process design.

Temperature (°C) Density (g/mL) Source(s)

20 0.995 - 0.998 [4]

25 0.984 [2][5]

25 0.998 [3]

Not Specified 0.981 - 1.000 [1]

Phase Change Properties
Understanding the phase behavior of 2-ethylpyrazine is critical for its purification, storage, and

handling. Key phase change properties are provided in Table 3. The enthalpy of vaporization, a

crucial thermodynamic property, has also been determined.

Property Value Source(s)

Melting Point -19 °C to -28 °C [3]

Boiling Point 152 - 153 °C at 760 mmHg [1][2]

158 - 160 °C [3]

Enthalpy of Vaporization

(ΔHvap)
47.9 ± 0.4 kJ·mol-1
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Vapor Pressure
Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor

state, and it increases with temperature.

Temperature (°C) Vapor Pressure (mmHg) Source(s)

25 1.27 [3]

25 1.67 [1]

25 4.01 (estimated) [5]

Optical Properties
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a useful property for substance identification and purity assessment.

Temperature (°C) Refractive Index Source(s)

20 1.498 [2][5]

20 1.498 - 1.500 [4]

Not Specified 1.493 - 1.508 [1]

Not Specified ~1.50 [3]

Solubility
Solubility data is essential for applications involving mixtures and formulations.

Solvent Solubility Source(s)

Water Slightly soluble/Insoluble [3][6]

Oils Soluble [1][6]

Alcohol Soluble [6]

Organic Solvents Soluble [1][6]
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Thermodynamic Properties
The standard enthalpy of formation is a fundamental thermodynamic property that quantifies

the energy change upon the formation of a compound from its constituent elements in their

standard states.

Property Value Source(s)

Standard Molar Enthalpy of

Formation (liquid, 298.15 K)
99.0 ± 2.7 kJ·mol-1

Standard Molar Enthalpy of

Formation (gas, 298.15 K)
146.9 ± 2.8 kJ·mol-1

Experimental Protocols
Detailed methodologies for the determination of key thermophysical properties are outlined

below. These protocols are based on standard laboratory practices.

Density Measurement
The density of liquid 2-ethylpyrazine is typically determined using a pycnometer or a digital

density meter.

Pycnometer Method:

A clean, dry pycnometer of a known volume is weighed empty.

The pycnometer is then filled with 2-ethylpyrazine, ensuring no air bubbles are present.

The filled pycnometer is brought to a constant temperature in a water bath.

The exterior of the pycnometer is dried, and it is weighed again.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Boiling Point Determination
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The boiling point can be determined using a simple distillation apparatus or a dedicated boiling

point apparatus.

Distillation Method:

A sample of 2-ethylpyrazine is placed in a distillation flask with boiling chips.

The flask is connected to a condenser and a collection flask.

A thermometer is placed in the neck of the distillation flask with the bulb positioned at the

level of the side arm leading to the condenser.

The flask is heated gently.

The temperature at which the liquid boils and a steady stream of condensate is observed is

recorded as the boiling point. The atmospheric pressure should also be recorded.

Enthalpy of Formation Determination
The standard enthalpy of formation of 2-ethylpyrazine was determined by static bomb

calorimetry.

Static Bomb Calorimetry:

A known mass of the liquid sample is sealed in a sample holder within a high-pressure

vessel (the "bomb").

The bomb is filled with pure oxygen under pressure.

The bomb is then submerged in a known quantity of water in a calorimeter.

The sample is ignited, and the complete combustion reaction occurs.

The temperature change of the water in the calorimeter is precisely measured.

From the temperature change and the known heat capacity of the calorimeter system, the

energy of combustion is calculated.
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The standard enthalpy of formation is then derived from the standard enthalpy of combustion

using Hess's Law.

Enthalpy of Vaporization Measurement
The enthalpy of vaporization was determined using Calvet microcalorimetry.

Calvet Microcalorimetry:

A small, known amount of the liquid sample is placed in a sample cell within the

microcalorimeter at a constant temperature (298.15 K).

The sample is then evaporated under a controlled flow of an inert gas.

The heat absorbed during the isothermal vaporization process is measured by the

microcalorimeter's heat flow sensors.

The molar enthalpy of vaporization is calculated by dividing the total heat absorbed by the

number of moles of the vaporized sample.

Mandatory Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key relationships

and workflows relevant to the thermophysical properties of 2-ethylpyrazine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b116886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fundamental Properties

Physical Properties

Thermal Properties

Thermodynamic Properties

Molecular Structure

Density

Viscosity

Surface Tension

Composition

Enthalpy of Formation

Boiling Point

Thermal Conductivity

Refractive Index

Melting Point

Heat Capacity

Enthalpy of Vaporization

Vapor Pressure

Click to download full resolution via product page

Fig. 1: Interrelationships of Thermophysical Properties.
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Fig. 2: Workflow for Density Measurement by Pycnometer.

Conclusion
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This technical guide provides a centralized resource for the thermophysical properties of 2-
ethylpyrazine, tailored for professionals in research, science, and drug development. The

tabulated data, detailed experimental protocols, and illustrative diagrams offer a practical and

in-depth understanding of this important compound. While a significant amount of data has

been compiled, it is important to note that experimental values for viscosity, surface tension,

thermal conductivity, and heat capacity are not readily available in the public domain and

represent a gap in the current literature. Further experimental investigation into these

properties is warranted to provide a more complete thermophysical profile of 2-ethylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Ethylpyrazine | C6H8N2 | CID 26331 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 13925-00-3 CAS MSDS (Ethylpyrazine) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

3. 2-Ethylpyrazine Manufacturer & Supplier in China | Properties, Uses, Safety Data | Buy 2-
Ethylpyrazine Online [pipzine-chem.com]

4. 2-ethyl pyrazine, 13925-00-3 [thegoodscentscompany.com]

5. echemi.com [echemi.com]

6. Buy Bulk - 2-Ethylpyrazine | Wholesale Supplier [sinofoodsupply.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermophysical Properties of 2-Ethylpyrazine]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b116886#thermophysical-properties-of-2-
ethylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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